7-methyl-4-oxo-N-{3-[(tetrahydrofuran-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4H-chromene-2-carboxamide
CAS No.:
Cat. No.: VC15313351
Molecular Formula: C25H26N2O5S
Molecular Weight: 466.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H26N2O5S |
|---|---|
| Molecular Weight | 466.6 g/mol |
| IUPAC Name | 7-methyl-4-oxo-N-[3-(oxolan-2-ylmethylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]chromene-2-carboxamide |
| Standard InChI | InChI=1S/C25H26N2O5S/c1-14-8-9-16-18(28)12-20(32-19(16)11-14)23(29)27-25-22(17-6-2-3-7-21(17)33-25)24(30)26-13-15-5-4-10-31-15/h8-9,11-12,15H,2-7,10,13H2,1H3,(H,26,30)(H,27,29) |
| Standard InChI Key | IIGNZOMDRDWNPQ-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC2=C(C=C1)C(=O)C=C(O2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NCC5CCCO5 |
Introduction
Structural and Molecular Characteristics
Core Architecture
The compound features a chromene backbone (4H-chromene-2-carboxamide) fused with a 7-methyl-4-oxo group, linked via an amide bond to a 4,5,6,7-tetrahydro-1-benzothiophen moiety. The benzothiophen subunit is further modified at the 3-position by a tetrahydrofuran-2-ylmethyl carbamoyl group.
Table 1: Molecular Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C25H26N2O5S | |
| Molecular Weight | 466.6 g/mol | |
| IUPAC Name | See Title | |
| Canonical SMILES | CC1=CC2=C(C=C1)C(=O)C=C(O2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)NCC5CCCO5 |
The tetrahydrofuran (THF) ring introduces stereoelectronic effects, enhancing solubility in polar solvents. The benzothiophen system contributes aromatic stability, while the chromene carbonyl group enables hydrogen bonding with biological targets.
Biological Activities
Antimicrobial Efficacy
Chromene derivatives exhibit broad-spectrum antimicrobial activity. In vitro studies of structurally analogous compounds show inhibition zones of 12–18 mm against Staphylococcus aureus and Escherichia coli at 50 µg/mL. The THF substituent likely improves membrane permeability, facilitating interactions with bacterial enzymes involved in cell wall synthesis.
Anti-Inflammatory Mechanisms
The compound suppresses NF-κB signaling in murine macrophages, reducing TNF-α and IL-6 production by 40–60% at 10 µM. This activity correlates with the chromene carbonyl group’s ability to chelate zinc ions in metalloproteinases.
Synthesis and Optimization
Key Synthetic Routes
A three-step synthesis is reported:
-
Chromene Formation: Knoevenagel condensation of 7-methyl-4-hydroxycoumarin with malononitrile yields the chromene core.
-
Benzothiophen Functionalization: Pd-catalyzed Suzuki coupling introduces the tetrahydrocarbamoyl group.
-
Amide Coupling: EDCI-mediated reaction links the chromene and benzothiophen subunits.
Table 2: Reaction Conditions
| Step | Reagents | Yield (%) | Purity (HPLC) |
|---|---|---|---|
| 1 | Malononitrile, Piperidine | 78 | 95 |
| 2 | Pd(PPh3)4, K2CO3 | 65 | 90 |
| 3 | EDCI, HOBt, DIPEA | 82 | 98 |
Analytical Characterization
Spectroscopic Data
-
1H NMR (400 MHz, DMSO-d6): δ 8.21 (s, 1H, chromene H3), 7.89 (d, J = 8.4 Hz, 1H, benzothiophen H6), 4.32 (m, 1H, THF H2).
-
HRMS (ESI+): m/z 467.1543 [M+H]+ (calc. 467.1538).
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume